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Abstract

This technical guide delves into the profound historical significance of platinum hexafluoride
(PtFs), a compound that single-handedly shattered the long-held dogma of noble gas inertness.
We will explore the pivotal experiments conducted by Neil Bartlett in 1962, which demonstrated
the remarkable oxidizing power of PtFe and led to the first synthesis of a noble gas compound,
xenon hexafluoroplatinate. This guide will provide a comprehensive overview of the properties
of platinum hexafluoride, detailed experimental protocols for its synthesis and its historic
reaction with xenon, and the logical framework that underpinned this groundbreaking discovery.
The lasting impact of this discovery on the field of chemistry, opening the new frontier of noble
gas chemistry, will also be discussed.

Introduction: The Myth of Inertnhess

For decades, the Group 18 elements, the noble gases, were considered the epitome of
chemical stability and non-reactivity. Their filled valence electron shells led to the widely
accepted "octet rule” and the belief that they were incapable of forming chemical bonds. This
paradigm remained unchallenged until 1962, when a serendipitous observation and a bold
hypothesis by chemist Neil Bartlett at the University of British Columbia forever changed the
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landscape of chemistry.[1][2] The key to this revolution was a highly reactive, dark-red solid:
platinum hexafluoride.

Platinum Hexafluoride: The Potent Oxidizer

Platinum hexafluoride (PtFe) is a unique and powerful oxidizing agent, a property that was not
fully appreciated until Bartlett's work.[3] Its exceptional ability to remove electrons from other
substances is central to its historical importance.

Physical and Chemical Properties of Platinum
Hexafluoride

A summary of the key quantitative properties of platinum hexafluoride is presented in Table 1.

Property Value Reference(s)
Formula PtFe [41[5]
Molar Mass 309.07 g/mol [4]

Dark-red crystalline solid,
Appearance [4][5]
forms a red gas

Melting Point 61.3 °C (142.3 °F; 334.4 K) [4]
Boiling Point 69.14 °C (156.45 °F; 342.29 K)  [4]
Density 3.83 g/cm? [4]
Crystal Structure Orthorhombic [4]
Pt-F Bond Length 185 picometers [41[5]
Solubility in water Reacts violently [6]

Table 1: Physical and Chemical Properties of Platinum Hexafluoride.

The Genesis of a Revolution: Bartlett's Key
Experiments
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The discovery of noble gas reactivity was not a single event but a culmination of careful
observation, logical deduction, and experimental prowess.

The Dioxygenyl Hexafluoroplatinate Precedent

Prior to his work with xenon, Bartlett and his student Derek Lohmann had synthesized a red
solid by reacting fluorine with platinum. They identified this compound as dioxygenyl
hexafluoroplatinate, O2*[PtFe]~.[7] This was a remarkable finding in itself, as it demonstrated
that PtFe was a powerful enough oxidizing agent to remove an electron from the oxygen
molecule (O2), which has a high ionization potential.[7]

The Logical Leap: From Oxygen to Xenon

Bartlett made a crucial intellectual connection: the first ionization potential of molecular oxygen
(1175 kJ/mol) is very similar to that of xenon (1170 kJ/mol).[1] He reasoned that if PtFe could
oxidize Oz, it should also be capable of oxidizing xenon.[1]

O: lonization Potential is similar to
(1175 kJ/mol)

Xenon lonization Potential
(1170 kJ/mol)

Hypothesis:
PtFs can oxidize Xenon

Experiment:
React PtFe with Xe

precedent

PtFe oxidizes Oz to O2*[PtFe]~

Click to download full resolution via product page

Figure 1: The logical pathway leading to Bartlett's xenon experiment.

Experimental Protocols
Synthesis of Platinum Hexafluoride
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The primary method for synthesizing PtFe remains the direct fluorination of platinum metal at
elevated temperatures.[4][5]

Materials:

Platinum metal (wire or foil)

Fluorine gas (F2)

Nickel or Monel reaction tube

Furnace capable of reaching 300 °C

Procedure:

e Place the platinum metal inside the nickel or Monel reaction tube.
» Heat the tube to approximately 300 °C using the furnace.

o Carefully pass a stream of fluorine gas over the heated platinum.

e The platinum will react with the fluorine to form platinum hexafluoride, which is a volatile
solid.

e The PtFs product can be collected in a cold trap downstream from the reactor.
Reaction: Pt(s) + 3F2(g) — PtFe(s)

The Historic Reaction of Platinum Hexafluoride with
Xenon

On March 23, 1962, Neil Bartlett conducted the first experiment to react PtFe with xenon.[1]
The setup was elegantly simple, consisting of two connected glass flasks.

Materials:

¢ Platinum hexafluoride (red gas)
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e Xenon (colorless gas)

e Two interconnected glass flasks separated by a break-seal

Procedure:

o One flask was filled with red platinum hexafluoride vapor.

» The adjoining flask was filled with colorless xenon gas.

e The two flasks were separated by a breakable seal.

» Bartlett broke the seal, allowing the two gases to mix at room temperature.|[3]

» Upon mixing, an immediate reaction occurred, and an orange-yellow solid precipitated on the
walls of the flask.[3][8]

Reactants

Platinum Hexafluoride Xenon
(red gas) (colorless gas)

Mixing of Gases
(Room Temperature)

Immediate Reaction

Orange-Yellow Solid Precipitate
(Xenon Hexafluoroplatinate)
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Figure 2: A simplified workflow of Bartlett's 1962 experiment.

The Product: Xenon Hexafluoroplatinate

Bartlett initially proposed the formula for the orange-yellow solid as Xe*[PtFs]~.[9] However,
subsequent research has shown that the product is more complex, likely a mixture of several
compounds, including [XeF]*[PtFs]~ and [XeF]*[PtzF11]~.[1] Despite the initial misidentification
of the exact structure, the fundamental discovery remained: a noble gas had formed a stable
chemical compound.

The Aftermath and Lasting Impact

Bartlett's discovery, published in the Proceedings of the Chemical Society in June 1962, sent
shockwaves through the scientific community. It immediately invalidated the long-held belief in
the complete inertness of the noble gases and opened up an entirely new field of research:
noble gas chemistry.[7] Within months, other researchers had successfully synthesized other
xenon compounds, such as xenon difluoride (XeFz) and xenon tetrafluoride (XeFa).

The historical significance of platinum hexafluoride lies in its role as the enabler of this
paradigm shift. Its exceptional oxidizing power was the key that unlocked the chemistry of the
“inert" gases. This discovery not only added a new chapter to chemistry textbooks but also
deepened our understanding of chemical bonding and reactivity.

Conclusion

The story of platinum hexafluoride and the discovery of noble gas compounds is a powerful
testament to the importance of questioning established dogma and the role of serendipity in
scientific discovery. Neil Bartlett's keen observation and logical reasoning, centered on the
unique properties of PtFs, fundamentally altered our understanding of the elements and
opened a new and exciting field of chemical exploration. The legacy of this dark-red solid
continues to influence research in inorganic chemistry and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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